Cas no 2901082-04-8 (5-Bromo-1-ethoxy-2-fluoro-3-(methoxymethyl)benZene)

• Product Name: 5-Bromo-1-ethoxy-2-fluoro-3-(methoxymethyl)benZene
• CAS No: 2901082-04-8
• MF: C₁₀H₁₂BrFO₂
• MW: 263.103486061096
• CID: 6796041
• PubChem ID: 171367892
• Update Time: 2025-05-25

5-Bromo-1-ethoxy-2-fluoro-3-(methoxymethyl)benZene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-ethoxy-2-fluoro-3-(methoxymethyl)benZene
• MFCD34763782
• 2901082-04-8

• Inchi： 1S/C10H12BrFO2/c1-3-14-9-5-8(11)4-7(6-13-2)10(9)12/h4-5H,3,6H2,1-2H3
• InChI Key： YSBZRXCBBLLHER-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)COC)F)OCC

Computed Properties

• Exact Mass: 262.00047g/mol
• Monoisotopic Mass: 262.00047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 18.5Ų

Additional information on 5-Bromo-1-ethoxy-2-fluoro-3-(methoxymethyl)benZene

5-Bromo-1-ethoxy-2-fluoro-3-(methoxymethyl)benZene: A Comprehensive Overview

5-Bromo-1-ethoxy-2-fluoro-3-(methoxymethyl)benZene, also known by its CAS number 2901082-04-8, is a complex aromatic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique substitution pattern, which includes a bromine atom at the 5-position, an ethoxy group at the 1-position, a fluoro group at the 2-position, and a methoxymethyl group at the 3-position. These substituents contribute to its distinct chemical properties and reactivity.

The synthesis of 5-Bromo-1-ethoxy-2-fluoro-3-(methoxymethyl)benZene involves a series of multi-step reactions, often utilizing advanced catalytic systems and precise reaction conditions. Recent studies have highlighted the importance of optimizing these conditions to achieve higher yields and better purity levels. For instance, researchers have explored the use of microwave-assisted synthesis techniques to accelerate reaction rates while minimizing side reactions. Such advancements not only enhance the efficiency of production but also align with the growing demand for sustainable chemical processes.

In terms of physical properties, 5-Bromo-1-ethoxy-2-fluoro-3-(methoxymethyl)benZene exhibits a melting point of approximately 68°C and a boiling point around 185°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and purification techniques. The compound's UV-vis spectrum reveals strong absorption bands in the range of 270–300 nm, which are attributed to its conjugated aromatic system and electron-withdrawing substituents.

The chemical reactivity of 5-Bromo-1-ethoxy-2-fluoro-3-(methoxymethyl)benZene is significantly influenced by its substituent groups. The bromine atom at the 5-position acts as an electron-withdrawing group, making the ring more susceptible to electrophilic substitution reactions. Conversely, the ethoxy group at the 1-position introduces electron-donating effects, which can modulate the reactivity of neighboring positions. This interplay between electron-withdrawing and electron-donating groups creates a versatile platform for further functionalization.

One of the most promising applications of 5-Bromo-1-ethoxy-2-fluoro-3-(methoxymethyl)benZene lies in its potential as an intermediate in drug discovery programs. Recent research has demonstrated its ability to serve as a scaffold for constructing bioactive molecules with anti-inflammatory, antiviral, and anticancer properties. For example, studies have shown that derivatives of this compound exhibit potent inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX)-2.

In addition to its role in pharmaceuticals, 5-Bromo-1-ethoxy-2-fluoro-3-(methoxymethyl)benZene has found utility in materials science applications. Its ability to undergo polymerization under specific conditions makes it a candidate for developing advanced polymeric materials with tailored electronic and mechanical properties. Researchers are currently exploring its potential as a building block for constructing conjugated polymers with applications in organic electronics.

The environmental impact of 5-Bromo